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Introduction
N-tert-butylacrylamide (NTBA) is a versatile monomer utilized in the production of various

polymers and copolymers. Its incorporation into polymeric materials often enhances thermal

stability and mechanical properties. NTBA-based polymers find applications in diverse fields

such as adhesives, coatings, textiles, personal care products, and water treatment. The

synthesis of N-tert-butylacrylamide is commonly achieved through the Ritter reaction, which

involves the acid-catalyzed reaction of a nitrile with an alkene or an alcohol that can form a

stable carbocation. This document provides a detailed laboratory protocol for the synthesis of

N-tert-butylacrylamide via the Ritter reaction of acrylonitrile and tert-butyl alcohol.

Reaction Principle
The synthesis of N-tert-butylacrylamide from acrylonitrile and tert-butyl alcohol is a classic

example of the Ritter reaction.[1][2][3] In the presence of a strong acid, such as sulfuric acid,

tert-butyl alcohol is protonated and subsequently loses a molecule of water to form a stable

tert-butyl carbocation. Acrylonitrile then acts as a nucleophile, attacking the carbocation with its

nitrogen atom to form a nitrilium ion intermediate. This intermediate is then hydrolyzed during

the aqueous workup to yield the final product, N-tert-butylacrylamide.[4]

Experimental Protocol
This protocol is adapted from established laboratory procedures for the synthesis of N-tert-

butylacrylamide.
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Materials and Equipment:

Three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and

thermometer

Ice-water bath

Beaker (500 mL)

Büchner funnel and filter flask

Acrylonitrile (CH₂=CHCN)

tert-Butyl alcohol ((CH₃)₃COH)

Glacial acetic acid (CH₃COOH)

Concentrated sulfuric acid (H₂SO₄, 97%)

Ice

Distilled water

Drying oven or vacuum desiccator

Procedure:

Reaction Setup: In a three-necked round-bottom flask, prepare a solution of 5.3 g of

acrylonitrile, 7.4 g of tert-butyl alcohol, and 50 mL of glacial acetic acid.

Cooling: Place the flask in an ice-water bath to cool the solution.

Acid Addition: While stirring the cooled solution, add 10.1 g of concentrated sulfuric acid

(97%) dropwise from the dropping funnel. It is crucial to maintain the internal temperature of

the reaction mixture below 40°C during the addition.

Reaction: After the complete addition of sulfuric acid, maintain the reaction mixture at 40°C

for 1 hour with continuous stirring.
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Precipitation: Pour the reaction mixture into a beaker containing 200 g of ice water while

stirring constantly. A white precipitate of N-tert-butylacrylamide will form.

Filtration and Washing: Isolate the precipitate by vacuum filtration using a Büchner funnel.

Wash the collected solid thoroughly with cold water to remove any residual acid and other

water-soluble impurities.

Drying: Dry the purified product in a drying oven or a vacuum desiccator to obtain the final N-

tert-butylacrylamide. The reported yield for this procedure is approximately 10.3 g (82.4%).

Recrystallization (Optional): For higher purity, the crude product can be recrystallized.

Solvents such as warm dry benzene or a methanol-water mixture have been reported for

recrystallization.[5][6]

Data Presentation
The following table summarizes the key quantitative data for the synthesis of N-tert-

butylacrylamide.
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Parameter Value Reference

Reactants

Acrylonitrile 5.3 g

tert-Butyl Alcohol 7.4 g

Glacial Acetic Acid 50 mL

Concentrated Sulfuric Acid 10.1 g (97%)

Reaction Conditions

Acid Addition Temperature Below 40°C

Reaction Temperature 40°C

Reaction Time 1 hour

Product Information

Theoretical Yield 12.5 g

Actual Yield 10.3 g

Percent Yield 82.4%

Appearance White crystalline solid [7]

Melting Point 124-126°C

Molecular Weight 127.18 g/mol [7][8]

Safety Precautions
Acrylonitrile is toxic and a suspected carcinogen. Handle it in a well-ventilated fume hood

and wear appropriate personal protective equipment (PPE), including gloves and safety

goggles.

Concentrated sulfuric acid is extremely corrosive. Handle with extreme care, wearing acid-

resistant gloves and a face shield.
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The reaction is exothermic, especially during the addition of sulfuric acid. Proper temperature

control is essential to prevent runaway reactions.

Acetic acid is corrosive and has a strong odor. Use in a well-ventilated area.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the laboratory synthesis of N-tert-

butylacrylamide.
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Caption: Experimental workflow for the synthesis of N-tert-butylacrylamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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